Cas no 1314764-51-6 (1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile)

• Product Name: 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• CAS No: 1314764-51-6
• MF: C₁₂H₁₀F₃NO
• MW: 241.20911359787
• CID: 6275196
• PubChem ID: 165664165
• Update Time: 2025-06-07

1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile
• EN300-1928954
• 1-[4-methoxy-3-(trifluoromethyl)phenyl]cyclopropane-1-carbonitrile
• 1314764-51-6

• Inchi： 1S/C12H10F3NO/c1-17-10-3-2-8(11(7-16)4-5-11)6-9(10)12(13,14)15/h2-3,6H,4-5H2,1H3
• InChI Key： XWTIBPJLBFZGSU-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1(C#N)CC1)OC)(F)F

Computed Properties

• Exact Mass: 241.07144843g/mol
• Monoisotopic Mass: 241.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 33Ų

Additional information on 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile

Recent Advances in the Study of 1-4-Methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS: 1314764-51-6)

The compound 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS: 1314764-51-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the role of 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane ring, coupled with the trifluoromethyl and methoxy substituents, imparts significant steric and electronic effects, making it a versatile scaffold for further chemical modifications. Researchers have successfully employed this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

One of the most promising applications of this compound lies in its potential as a modulator of protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile exhibit high affinity for the p53-MDM2 interaction, a critical target in cancer therapy. The compound's ability to disrupt this interaction suggests its utility in developing next-generation anticancer agents.

In addition to its role in oncology, recent research has explored the compound's efficacy in neurological disorders. A preclinical study conducted by a team at the University of California, San Francisco, revealed that analogs of 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. These findings open new avenues for the development of therapeutics targeting neurodegenerative conditions.

The synthesis of 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile has also seen advancements. A 2024 paper in Organic Letters detailed a novel, high-yield synthetic route utilizing palladium-catalyzed cyclopropanation, which significantly reduces the number of steps and improves overall efficiency. This methodological improvement is expected to facilitate large-scale production and further pharmacological evaluation of the compound.

Despite these promising developments, challenges remain. The compound's metabolic stability and pharmacokinetic properties require further optimization to enhance its drug-like characteristics. Ongoing research is focused on structural modifications to improve bioavailability and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 1-4-methoxy-3-(trifluoromethyl)phenylcyclopropane-1-carbonitrile (CAS: 1314764-51-6) represents a compelling case study in the intersection of chemical synthesis and biological application. Its multifaceted potential in drug discovery underscores the importance of continued research and development in this area. Future studies will likely focus on expanding its therapeutic scope and addressing current limitations to fully realize its clinical potential.